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Introduction

Dual-graphite batteries (DGBs) represent a promising energy storage technology that utilizes
graphite as both the anode and the cathode material. This design eliminates the need for
expensive and resource-limited transition metals found in conventional lithium-ion batteries.
The working principle of a DGB relies on the intercalation and de-intercalation of anions and
cations from the electrolyte into the graphite layers of the cathode and anode, respectively,
during charging and discharging.

Potassium-ion based dual-graphite batteries (K-DGBs) are particularly attractive due to the
natural abundance and low cost of potassium. In this system, potassium ions (K*) intercalate
into the anode's graphite layers, forming potassium graphite (KCs), while anions from the
electrolyte intercalate into the cathode's graphite layers. This application note provides detailed
protocols for the synthesis of potassium graphite, the assembly of a K-DGB, and its
electrochemical characterization.

Data Presentation

The following tables summarize the key performance parameters of potassium-based dual-
graphite batteries as reported in the literature.
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Table 1: Electrochemical Performance of Potassium Dual-Graphite Batteries
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EC: Ethylene Carbonate, DEC: Diethyl Carbonate, KPFe: Potassium Hexafluorophosphate,
KTFSI: Potassium Bis(trifluoromethanesulfonyl)imide, Pyri1aTFSI: N-butyl-N-methylpyrrolidinium
bis(trifluoromethanesulfonyl)imide, ES: Ethylene Sulfite, EMC: Ethyl Methyl Carbonate, KFSI:
Potassium Bis(fluorosulfonyl)imide.

Experimental Protocols
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Protocol 1: Synthesis of Potassium Graphite (KCs) via
Molten Potassium Method

This protocol describes the synthesis of the potassium-graphite intercalation compound, KCs, a
key component for the anode of a K-DGB.

Materials:

High-purity potassium metal

» Natural graphite powder

o Mineral oil (for storing potassium)

¢ Pentane (for washing potassium)

 Inert gas (Argon or Nitrogen)

e Schlenk line or glovebox

» High-temperature tube furnace or oil bath
e Quartz or Pyrex reaction tube

e Stirring bar

Safety Precautions:

o Potassium metal is highly reactive and pyrophoric. Handle it exclusively under an inert
atmosphere (glovebox or Schlenk line).

o Always wear appropriate personal protective equipment (PPE), including safety glasses,
flame-retardant lab coat, and gloves.

» Molten potassium is extremely hazardous. Ensure the experimental setup is stable and
secure.
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e Have a Class D fire extinguisher or dry sand readily available for metal fires. Do not use
water, COz, or soda-acid extinguishers on potassium fires.

e The reaction should be carried out in a well-ventilated fume hood.
Procedure:
o Preparation of Potassium:

o Under an inert atmosphere, carefully cut a piece of potassium metal to the desired
stoichiometric amount (molar ratio of K:C should be slightly greater than 1:8 to ensure
complete reaction of graphite).

o Remove the protective mineral oil layer by washing the potassium piece with anhydrous
pentane.

o Dry the potassium thoroughly.

e Reaction Setup:
o Place the graphite powder and a magnetic stir bar into the reaction tube.
o Add the cleaned and dried potassium metal to the reaction tube.

o Seal the reaction tube and connect it to a Schlenk line. Evacuate the tube and backfill with
inert gas three times to ensure an oxygen-free environment.

e Reaction:
o Heat the reaction tube to 200-250°C using a tube furnace or an oil bath.[3]
o Once the potassium melts (melting point: 63.5°C), begin stirring the mixture.

o Continue heating and stirring for 2-4 hours. The color of the mixture will change from black
to a characteristic bronze or copper color, indicating the formation of KCs.[3]

e Cooling and Storage:
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o After the reaction is complete, turn off the heat and allow the reaction tube to cool to room
temperature under the inert atmosphere.

o Once cooled, transfer the resulting KCs powder to an airtight container inside a glovebox
for storage. KCs is air and moisture sensitive.

Protocol 2: Assembly of a Potassium Dual-Graphite Coin
Cell (CR2032)

This protocol details the assembly of a CR2032-type coin cell for electrochemical testing of the
K-DGB. All assembly steps must be performed in an argon-filled glovebox with H20 and O3
levels below 0.1 ppm.

Materials:

KCs (anode active material)

o Natural graphite (cathode active material)

e Carbon black (conductive additive)

e Polyvinylidene fluoride (PVDF) binder

¢ N-Methyl-2-pyrrolidone (NMP) solvent

o Copper foil (anode current collector)

e Aluminum foil (cathode current collector)

» Electrolyte (e.g., 1 M KPFs in a 1:1 v/v mixture of ethylene carbonate and diethyl carbonate)
e Microporous separator (e.g., Celgard 2400)

e CR2032 coin cell components (casings, spacers, springs)
 Slurry casting machine (doctor blade)

¢ Vacuum oven
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e Coin cell crimper
Procedure:
o Electrode Slurry Preparation:

o Anode: Prepare a slurry by mixing KCs, carbon black, and PVDF in a weight ratio of 8:1:1
in NMP.

o Cathode: Prepare a separate slurry with the same 8:1:1 weight ratio using natural
graphite, carbon black, and PVDF in NMP.

o Stir the slurries overnight to ensure homogeneity.
e Electrode Casting:

o Cast the anode slurry onto the copper foil and the cathode slurry onto the aluminum foil
using a doctor blade to achieve a uniform thickness.

o Dry the cast electrodes in a vacuum oven at 80-120°C for 12 hours to completely remove
the NMP solvent.

e Electrode Punching:

o Punch circular electrodes from the dried sheets. For a CR2032 coin cell, a typical diameter
for the anode is 15 mm and for the cathode is 14 mm. The anode is made slightly larger to
prevent potassium plating on the edges.

e Coin Cell Assembly (inside a glovebox):

[¢]

Place the cathode disc in the center of the larger coin cell casing.

o

Add a few drops of electrolyte to wet the cathode surface.

[e]

Place a separator disc (typically 19 mm diameter) on top of the cathode.

o

Add a few more drops of electrolyte to saturate the separator.
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[e]

Place the anode disc on top of the separator.

o

Add a spacer and a spring on top of the anode.

[¢]

Place the smaller coin cell cap on top.

[e]

Crimp the coin cell using a coin cell crimper to ensure a hermetic seal.

Protocol 3: Electrochemical Characterization

This protocol outlines the standard electrochemical tests to evaluate the performance of the
assembled K-DGB.

Equipment:
o Battery cycler

» Potentiostat with frequency response analyzer (for Electrochemical Impedance
Spectroscopy)

Procedures:
e Resting Period:

o Let the assembled coin cell rest for at least 12 hours before testing to allow for complete
wetting of the electrodes and separator by the electrolyte.

o Galvanostatic Cycling (Charge-Discharge Test):

o Cycle the cell at a constant current within a defined voltage window. For K-DGBs, a typical
voltage range is 3.0 V10 5.0 V.

o Perform the initial cycles at a low C-rate (e.g., C/20, where 1C corresponds to a full
charge/discharge in one hour) for formation of a stable solid-electrolyte interphase (SEI).

o Subsequent cycles can be performed at higher C-rates (e.g., C/10, C/5, 1C, etc.) to
evaluate the rate capability.
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o Record the specific capacity (mAh g—1), coulombic efficiency (%), and energy density (Wh
kg~1) for each cycle.

e Cyclic Voltammetry (CV):

o Scan the cell at a slow voltage sweep rate (e.g., 0.1 mV s~1) within the operating voltage
window.

o The resulting voltammogram will show the redox peaks corresponding to the intercalation
and de-intercalation of potassium ions and anions.

o Electrochemical Impedance Spectroscopy (EIS):

o Measure the impedance of the cell over a wide frequency range (e.g., 100 kHz to 0.01 Hz)
at a specific state of charge (e.g., fully charged or discharged).

o The resulting Nyquist plot can be used to analyze the internal resistance of the cell,
including the electrolyte resistance, charge transfer resistance, and diffusion limitations.

Visualizations
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Caption: Working mechanism of a potassium dual-graphite battery during charging and
discharging.
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Caption: Experimental workflow for the application of potassium graphite in dual-graphite
batteries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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